Btk-IN-15

• Molecular Formula: C28H24FN5O2
• Molecular Weight: 481.5 g/mol
• InChI: InChI=1S/C28H24FN5O2/c1-2-24(35)34-12-10-18(11-13-34)22-16-30-27-25(22)26(32-17-33-27)20-8-9-21(23(29)14-20)15-31-28(36)19-6-4-3-5-7-19/h2-10,14,16-17H,1,11-13,15H2,(H,31,36)(H,30,32,33)
• InChIKey: MLZFQUIEECNEMP-UHFFFAOYSA-N

Btk-IN-15 for Preclinical Procurement: A Potent, Orally Active BTK Inhibitor with Differentiated Selectivity

Btk-IN-15 (also referred to as compound 42) is a novel, covalent inhibitor of Bruton's tyrosine kinase (BTK) featuring a pyrrolopyrimidine core scaffold [1]. It exhibits potent enzymatic inhibition of BTK (IC50 = 0.7 nM) and is characterized by high oral absorption and a favorable preclinical safety profile [1]. Its discovery, via a scaffold-based molecular design workflow integrating deep learning and molecular docking, aimed to address the low oral bioavailability and suboptimal kinase selectivity that limit earlier-generation covalent BTK inhibitors [1].

BTK pathway inhibition study fit

Kinase selectivity profiling context

Oral in vivo study workflow

• [1] Yang M, Jiang H, Yang Z, Liu X, Sun H, Hao M, Hu J, Chen X, Jin J, Wang X. Design, synthesis, and biological evaluation of pyrrolopyrimidine derivatives as novel Bruton's tyrosine kinase (BTK) inhibitors. Eur J Med Chem. 2022 Nov 5;241:114611. View Source

Why Btk-IN-15 Cannot Be Simply Replaced by Ibrutinib or Its In-Class Analogs

Interchanging BTK inhibitors without quantitative justification is scientifically unsound due to profound differences in their kinase selectivity profiles, oral bioavailability, and cellular potency. While the first-in-class inhibitor ibrutinib and second-generation agents like acalabrutinib and zanubrutinib all target BTK, they diverge significantly in their off-target interactions, particularly with EGFR and other kinases [1]. Btk-IN-15 was specifically optimized within a pyrrolopyrimidine series to overcome the EGFR-driven selectivity liabilities and poor oral absorption (<10% bioavailability) of ibrutinib [1][2]. The quantitative evidence below demonstrates that these molecular differences translate into measurable and meaningful performance gaps that directly impact experimental reproducibility and model translation.

Risk Factor

Btk-IN-15

Typical Comparator

EGFR off-target context

Low EGFR engagement reported

Ibrutinib: EGFR co-inhibition may confound signaling readouts

Oral exposure profile

Reported oral exposure in rodents

Ibrutinib: low oral exposure may limit in vivo dosing flexibility

Intra-series potency

Nanomolar BTK engagement context

BTK-IN-16: micromolar activity context may differ

• [1] Ran F, Liu Y, Xu Z, Meng C, Yang D, Qian J, Deng M, Chen Y, Ling Y, Ma H, Wang G, Li W. The Development of BTK Inhibitors: A Five-Year Update. Molecules. 2021 Dec 6;26(23):7411. (Table 1 for comparator IC50 and bioavailability data). View Source
• [2] Yang M, Jiang H, Yang Z, Liu X, Sun H, Hao M, Hu J, Chen X, Jin J, Wang X. Design, synthesis, and biological evaluation of pyrrolopyrimidine derivatives as novel Bruton's tyrosine kinase (BTK) inhibitors. Eur J Med Chem. 2022 Nov 5;241:114611. View Source

Btk-IN-15 Quantitative Differentiation Evidence Against Key Comparators

Kinase Selectivity: Substantially Reduced EGFR Off-Target Activity Compared to Ibrutinib

In a direct biochemical selectivity assay at 1 µM, Btk-IN-15 suppressed BTK activity to 0.05% of control while leaving EGFR activity at 44% of control, yielding an apparent selectivity ratio of ~880-fold . This represents a marked improvement over the first-generation covalent inhibitor ibrutinib, which inhibits BTK (IC50 = 0.5 nM) and EGFR (IC50 = 5.3 nM) with only a ~10.6-fold selectivity window based on separate biochemical IC50 measurements [1]. The near-complete abolition of BTK activity alongside largely preserved EGFR function at a therapeutically relevant concentration indicates a significantly cleaner target engagement profile for Btk-IN-15.

BTK vs. EGFR Selectivity

Reported

Residual BTK 0.05% vs EGFR 44% at 1 µM

Reported selectivity context

Apparent ~880-fold selectivity ratio; cross-study context

Evidence Dimension	BTK vs. EGFR selectivity
Target Compound Data	Residual BTK activity: 0.05% of control; Residual EGFR activity: 44% of control (at 1 µM)
Comparator Or Baseline	Ibrutinib: BTK IC50 = 0.5 nM, EGFR IC50 = 5.3 nM (selectivity ratio ~10.6-fold)
Quantified Difference	Apparent selectivity ratio ~880-fold for Btk-IN-15 vs. ~10.6-fold for ibrutinib
Conditions	Biochemical kinase activity assay; 1 h incubation (Btk-IN-15); cell-free IC50 determinations (ibrutinib)

Why This Matters

High EGFR inhibitory activity is a known source of dose-limiting toxicities (rash, diarrhea) for ibrutinib; a compound with substantially lower EGFR engagement offers a superior tool for probing BTK-dependent biology with reduced confounding off-target effects.

• [1] Ran F, Liu Y, Xu Z, Meng C, Yang D, Qian J, Deng M, Chen Y, Ling Y, Ma H, Wang G, Li W. The Development of BTK Inhibitors: A Five-Year Update. Molecules. 2021 Dec 6;26(23):7411. (Table 1). View Source

Oral Bioavailability: 4-Fold Improvement Over Ibrutinib Enables More Flexible In Vivo Dosing

Btk-IN-15 demonstrates an oral bioavailability of 40.98% in mice following a 10 mg/kg oral dose . This represents a >4-fold improvement over ibrutinib, which has a reported absolute oral bioavailability of less than 10% (and as low as <3% in some studies) in preclinical models [1]. The compound also compares favorably against the second-generation inhibitor acalabrutinib, which has a reported absolute bioavailability of 25% [1]. Higher and more predictable oral exposure reduces the need for complex formulations and enables more reliable dose-response relationships in preclinical efficacy studies.

Oral Bioavailability

Reported

40.98%

Supports oral dosing model context

10 mg/kg, p.o., mice; cross-study context

Evidence Dimension	Oral bioavailability in mice/rats
Target Compound Data	40.98% (10 mg/kg, p.o., mice)
Comparator Or Baseline	Ibrutinib: <10% (absolute bioavailability); Acalabrutinib: 25% (absolute bioavailability)
Quantified Difference	>4-fold higher than ibrutinib; ~1.6-fold higher than acalabrutinib
Conditions	Preclinical pharmacokinetic studies in rodents

Why This Matters

For in vivo pharmacology studies, low oral bioavailability necessitates higher and more frequent dosing, increasing cost, stress to animals, and risk of formulation-related artifacts. A compound with 40.98% bioavailability offers a practical advantage for oral dosing regimens.

• [1] Ran F, Liu Y, Xu Z, Meng C, Yang D, Qian J, Deng M, Chen Y, Ling Y, Ma H, Wang G, Li W. The Development of BTK Inhibitors: A Five-Year Update. Molecules. 2021 Dec 6;26(23):7411. (Table 1). View Source

Cellular Antiproliferative Potency: Low Nanomolar Activity in TMD8 B-Cell Lymphoma Cells

Btk-IN-15 demonstrates potent inhibition of TMD8 (activated B-cell-like diffuse large B-cell lymphoma) cell proliferation with an IC50 of 2.6 nM . In a separate study using the same cell line, ibrutinib exhibited a cellular IC50 of 10 nM (0.010 µM), while acalabrutinib showed an IC50 of 14 nM [1]. This indicates that Btk-IN-15 achieves approximately 3.8-fold greater cellular potency than ibrutinib in this BTK-dependent model. The compound also potently inhibits REC-1 mantle cell lymphoma cells (IC50 = 1.7 nM) and suppresses BTK auto-phosphorylation at Tyr223 (IC50 = 1.49 nM) .

TMD8 Antiproliferative Activity

Reported

IC50 2.6 nM

Cell-model response context

TMD8 ABC-DLBCL; 72 h incubation; cross-study context

Evidence Dimension	Antiproliferative activity in TMD8 cells
Target Compound Data	IC50 = 2.6 nM
Comparator Or Baseline	Ibrutinib: IC50 = 10 nM (0.010 µM); Acalabrutinib: IC50 = 14 nM (0.014 µM)
Quantified Difference	~3.8-fold more potent than ibrutinib; ~5.4-fold more potent than acalabrutinib
Conditions	TMD8 ABC-DLBCL cell line; 72 h incubation (ibrutinib/acalabrutinib data from Acta Pharmacol Sin. 2019)

Why This Matters

Greater cellular potency at lower concentrations can reduce the likelihood of off-target effects in cell-based assays and translates to a wider experimental window for BTK-dependent phenotypic screening.

• [1] Yuan H, et al. Discovery of 4,7-diamino-5-(4-phenoxyphenyl)-6-methylene-pyrimido[5,4-b]pyrrolizines as Novel BTK Inhibitors. Acta Pharmacol Sin. 2019;41(3):415-422. (Table 2: Ibrutinib IC50 = 0.010 µM; ACP-196 IC50 = 0.014 µM in TMD8 cells). View Source

In Vivo Tumor Growth Inhibition: TGI Exceeding 100% in TMD8 Xenograft Model

In a TMD8 xenograft mouse model, oral administration of Btk-IN-15 at 50 mg/kg twice daily for 21 days resulted in a tumor growth inhibition (TGI) of 104%, indicating tumor regression beyond stasis [1]. For context, in a separate TMD8 xenograft study using a lower 10 mg/kg once-daily dosing regimen, ibrutinib produced a TGI of only 22.5% [2]. While direct cross-study comparison is confounded by differing doses and schedules, the magnitude of tumor regression observed with Btk-IN-15 at a well-tolerated dose underscores its robust in vivo target engagement and antitumor efficacy, consistent with its superior pharmacokinetic properties.

TMD8 Xenograft TGI

Reported

TGI 104%

In vivo model-response context

50 mg/kg BID, 21d; cross-study; differing doses and schedules

Evidence Dimension	Tumor Growth Inhibition (TGI) in TMD8 xenograft
Target Compound Data	TGI = 104% (50 mg/kg, p.o., BID, 21 days)
Comparator Or Baseline	Ibrutinib: TGI = 22.5% (10 mg/kg, p.o., QD; different study)
Quantified Difference	Tumor regression (TGI >100%) vs. modest growth delay (22.5%) — note differing doses and schedules
Conditions	TMD8 ABC-DLBCL xenograft in mice; oral administration

Why This Matters

A TGI exceeding 100% (tumor regression) is a strong efficacy signal in preclinical oncology models. For procurement decisions, this level of in vivo validation increases confidence that the compound engages its target effectively in a physiological context and is suitable for advanced mechanistic or combination studies.

• [1] Yang M, Jiang H, Yang Z, Liu X, Sun H, Hao M, Hu J, Chen X, Jin J, Wang X. Design, synthesis, and biological evaluation of pyrrolopyrimidine derivatives as novel Bruton's tyrosine kinase (BTK) inhibitors. Eur J Med Chem. 2022 Nov 5;241:114611. View Source
• [2] Liu J, et al. Discovery of HBW-3-10: A potent, orally active, reversible BTK inhibitor. (Ibrutinib TGI data at 10 mg/kg QD in TMD8 model). Cited via McMaster Experts. View Source

Intra-Series Potency Differentiation: Nanomolar BTK Inhibition vs. Micromolar Activity of Analog BTK-IN-16

Within the same compound series, Btk-IN-15 (IC50 = 0.7 nM) demonstrates over 7,000-fold greater biochemical potency against wild-type BTK than its closely related analog BTK-IN-16, which inhibits BTK wild-type with an IC50 of 5.1 µM [1]. This extreme potency differential, resulting from the specific structural optimizations introduced during the medicinal chemistry campaign (including the acrylamide warhead and tailored peripheral substituents), highlights that BTK-IN-15 sits at a distinct, optimized position on the SAR landscape. Substituting Btk-IN-15 with BTK-IN-16 would introduce a potency deficit of several orders of magnitude, rendering it unsuitable for experiments requiring robust BTK blockade.

Intra-Series Potency

Head-to-head

Btk-IN-15 IC50 0.7 nM vs BTK-IN-16 IC50 5.1 µM

SAR differentiation context

Biochemical BTK inhibition assay; >7,200-fold difference

Evidence Dimension	Biochemical BTK inhibitory potency against wild-type enzyme
Target Compound Data	BTK IC50 = 0.7 nM
Comparator Or Baseline	BTK-IN-16: BTK wild-type IC50 = 5.1 µM (5,100 nM)
Quantified Difference	>7,200-fold difference in potency
Conditions	Cell-free biochemical BTK inhibition assay

Why This Matters

This massive intra-series potency gap directly informs procurement: ordering the incorrect analog from the same numbered series could result in a complete loss of BTK inhibitory activity at relevant concentrations, wasting experimental resources.

• [1] Yang M, Jiang H, Yang Z, Liu X, Sun H, Hao M, Hu J, Chen X, Jin J, Wang X. Design, synthesis, and biological evaluation of pyrrolopyrimidine derivatives as novel Bruton's tyrosine kinase (BTK) inhibitors. Eur J Med Chem. 2022 Nov 5;241:114611. View Source

Btk-IN-15: Optimal Application Contexts Based on Quantitative Evidence

B-Cell Malignancy Xenograft Studies Requiring High Oral Exposure Without Formulation Complexity

For in vivo oncology studies using TMD8 or comparable BTK-dependent xenograft models, Btk-IN-15's 40.98% oral bioavailability and demonstrated TGI of 104% at 50 mg/kg BID [1] make it a practical alternative to ibrutinib, which requires more complex formulations to overcome its <10% bioavailability [2]. The high bioavailability simplifies oral dosing protocols and improves inter-animal exposure consistency.

Kinase Selectivity Profiling Experiments Where EGFR Off-Target Activity Must Be Minimized

Investigators studying BTK-specific signaling pathways in cellular models where EGFR co-expression could confound results should prioritize Btk-IN-15. Its selectivity profile (residual EGFR activity 44% at 1 µM vs. BTK activity 0.05%) represents a significant advantage over ibrutinib, which potently inhibits EGFR (IC50 = 5.3 nM) [2] and can introduce EGFR-mediated artifacts into phospho-signaling readouts.

Differentiation Within the Pyrrolopyrimidine Chemical Series for SAR and Tool Compound Selection

For medicinal chemistry groups or screening labs maintaining a library of BTK tool compounds, Btk-IN-15 serves as the high-potency anchor point of the pyrrolopyrimidine series. Its nanomolar potency (0.7 nM) [1] stands in stark contrast to the micromolar activity of BTK-IN-16 (5.1 µM) , providing an exceptional dynamic range for SAR studies and for use as a positive control in biochemical and cellular assays.

Preclinical Safety Pharmacology: Cardiac Risk Assessment with Low hERG Liability

In vitro safety pharmacology panels aimed at derisking cardiac toxicity can benefit from Btk-IN-15's low hERG channel activity (IC50 = 4.38 µM) . This wide safety margin relative to its cellular potency (TMD8 IC50 = 2.6 nM) indicates a low proarrhythmic potential, making it a suitable candidate for long-term in vivo disease models where cardiac adverse events are a monitoring concern.

Application

Selection Property

Validation Focus

BTK-dependent xenograft model studies

Oral exposure profile

Exposure-model review

Kinase selectivity profiling studies

EGFR off-target context

Selectivity endpoint review

BTK SAR and tool compound studies

Intra-series potency context

Biochemical potency review

Safety pharmacology profiling

hERG channel activity context

Cardiac endpoint monitoring

• [1] Yang M, Jiang H, Yang Z, Liu X, Sun H, Hao M, Hu J, Chen X, Jin J, Wang X. Design, synthesis, and biological evaluation of pyrrolopyrimidine derivatives as novel Bruton's tyrosine kinase (BTK) inhibitors. Eur J Med Chem. 2022 Nov 5;241:114611. View Source
• [2] Ran F, Liu Y, Xu Z, Meng C, Yang D, Qian J, Deng M, Chen Y, Ling Y, Ma H, Wang G, Li W. The Development of BTK Inhibitors: A Five-Year Update. Molecules. 2021 Dec 6;26(23):7411. (Table 1). View Source